Cas no 1903897-17-5 (N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide)

• Product Name: N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
• CAS No: 1903897-17-5
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5549355
• PubChem ID: 91815221
• Update Time: 2025-07-17

N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS025346080
• 2-(oxolan-3-yloxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-4-carboxamide
• F6475-1008
• N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
• 1903897-17-5

• Inchi： 1S/C17H19N3O3S/c21-16(20-17-19-13-3-1-2-4-14(13)24-17)11-5-7-18-15(9-11)23-12-6-8-22-10-12/h5,7,9,12H,1-4,6,8,10H2,(H,19,20,21)
• InChI Key： FRRBPQUGHHYULO-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CN=C(C=2)OC2COCC2)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Additional information on N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

Comprehensive Overview of N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS No. 1903897-17-5)

The compound N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS No. 1903897-17-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects a hybrid structure combining tetrahydrobenzo[d]thiazole and tetrahydrofuran moieties, which are known for their bioactivity in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide has surged due to their versatility in addressing unmet medical needs. The tetrahydrofuran-3-yl segment, for instance, is frequently explored for its role in improving drug bioavailability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies. Meanwhile, the isonicotinamide core is associated with anti-inflammatory and antimicrobial properties, making this compound a multidisciplinary candidate for further investigation.

From a synthetic chemistry perspective, the CAS No. 1903897-17-5 represents a challenge and opportunity for green chemistry innovations. The integration of tetrahydrobenzo[d]thiazole scaffolds—often linked to neuroprotective effects—with oxygen-rich tetrahydrofuran rings highlights the compound's potential in CNS drug development. This aligns with growing public interest in neurodegenerative disease treatments, as evidenced by frequent searches for terms like "blood-brain barrier penetrant molecules" and "small molecule neurotherapeutics."

The physicochemical properties of N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide suggest moderate lipophilicity, a crucial factor for its potential as an oral drug candidate. Computational models indicate that the tetrahydrofuran-3-yloxy group may enhance solubility—a key consideration in modern drug formulation, especially for poorly water-soluble compounds. These characteristics position it as a promising subject for AI-driven drug design studies, another rapidly growing field in pharmaceutical R&D.

Ongoing research into CAS No. 1903897-17-5 focuses on its potential interactions with biological targets such as protein kinases and G-protein-coupled receptors (GPCRs). The 4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine component is structurally analogous to privileged scaffolds in FDA-approved drugs, fueling speculation about its therapeutic applications. This connects to trending searches about "repurposing existing chemical scaffolds" and "fragment-based drug discovery."

In analytical chemistry circles, the compound's distinct UV/Vis absorption profile (attributed to its conjugated isonicotinamide system) makes it an interesting candidate for spectroscopic studies. The presence of both nitrogen and oxygen heteroatoms in its tetrahydrobenzo[d]thiazole and tetrahydrofuran rings creates multiple hydrogen-bonding sites, relevant to contemporary discussions about "molecular recognition" and "supramolecular chemistry."

As the pharmaceutical industry increasingly values intellectual property (IP) protection for novel chemical entities, compounds like N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide represent important case studies in patent strategy. Its structural complexity—particularly the spatial arrangement of its tetrahydrofuran-3-yloxy substituent—could offer patentable novelty, a subject frequently searched by R&D professionals.

The environmental fate of such compounds is another emerging research area. While CAS No. 1903897-17-5 isn't classified as hazardous, its biodegradation pathways are of academic interest, especially regarding the persistence of its thiazole and furan rings in ecosystems. This ties into broader societal concerns about "green pharmaceuticals" and "sustainable medicinal chemistry."

In conclusion, N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide exemplifies the innovation at the intersection of synthetic chemistry and drug discovery. Its multifaceted structure—combining heterocyclic pharmacophores with optimized physicochemical properties—makes it a compelling subject for both academic and industrial research, particularly in the context of today's focus on targeted therapies and computational drug development.